Cas no 53404-21-0 ([1,1'-Biphenyl]-2-ol,5-chloro-, potassium salt (1:1))
53404-21-0 structure
Product Name:[1,1'-Biphenyl]-2-ol,5-chloro-, potassium salt (1:1)
CAS No:53404-21-0
MF:C12H8ClKO
MW:242.742623329163
CID:371318
PubChem ID:23707512
Update Time:2025-04-19
[1,1'-Biphenyl]-2-ol,5-chloro-, potassium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-2-ol,5-chloro-, potassium salt (1:1)
- 4-Chloro-2-phenylphenol, potassium salt
- potassium,4-chloro-2-phenylphenolate
- 5-Chloro-2-biphenylol potassium salt
- 53404-21-0
- 0W4GIP046X
- Potassium 4-chloro-2-phenylphenate
- EPA Pesticide Chemical Code 062209
- DTXSID8041535
- (1,1'-Biphenyl)-2-ol, 5-chloro-, potassium salt
- Caswell No. 210A
- UNII-0W4GIP046X
- Q27231180
- (1,1'-BIPHENYL)-2-OL, 5-CHLORO-, POTASSIUM SALT (1:1)
- potassium 5-chloro-(1,1'-biphenyl)-2-ol
- 4-Chloro-2-phenylphenol potassium salt
- SCHEMBL5933466
- 5-Chloro-(1,1'-biphenyl)-2-ol potassium salt
-
- Inchi: 1S/C12H9ClO.K/c13-10-6-7-12(14)11(8-10)9-4-2-1-3-5-9;/h1-8,14H;/q;+1/p-1
- InChI Key: BKIPLYHSFIAQCY-UHFFFAOYSA-M
- SMILES: [K+].ClC1C=CC(=C(C=1)C1C=CC=CC=1)[O-]
Computed Properties
- Exact Mass: 241.99014
- Monoisotopic Mass: 241.9900741g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.1Ų
Experimental Properties
- PSA: 23.06
[1,1'-Biphenyl]-2-ol,5-chloro-, potassium salt (1:1) Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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